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Compound of Interest

Compound Name: KCa2 channel modulator 1

Cat. No.: B2752311 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling KCa2 channel modulator 1 (CAS No. 1019106-73-0), a potent and subtype-selective

positive modulator of KCa2 channels. By adhering to these procedural steps, you can minimize

risks and ensure the integrity of your experiments.

Personal Protective Equipment (PPE)
Proper personal protective equipment is your first line of defense against potential exposure.

The following table summarizes the recommended PPE for handling KCa2 channel modulator
1, based on available safety data.

Body Part Recommended Protection Specifications

Eyes
Safety glasses or chemical

goggles

Must be worn at all times in the

laboratory.

Hands Chemical-resistant gloves

Nitrile or other appropriate

material. Inspect gloves for

tears or holes before use.

Body Laboratory coat
Fully buttoned to protect skin

and clothing.
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Operational Plan: From Receipt to Experiment
A clear operational plan is crucial for safe and efficient handling of this compound. The

following workflow outlines the key steps from receiving the product to its use in experiments.

Figure 1. Operational Workflow for KCa2 Channel Modulator 1
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Figure 1. Operational Workflow for KCa2 Channel Modulator 1

Step-by-Step Handling Procedures:
Receiving and Inspection: Upon receiving the shipment, carefully inspect the container for

any signs of damage or leakage. Verify that the product name and CAS number (1019106-

73-0) on the label match your order.

Storage: Proper storage is essential to maintain the compound's stability and prevent

accidental exposure.

Powder: Store the solid compound at -20°C for up to two years.

In DMSO: Solutions in DMSO can be stored at 4°C for up to two weeks, or at -80°C for up

to six months.[1]

Keep the vial tightly sealed.[1]

Solution Preparation:

Before use, allow the product to equilibrate to room temperature for at least one hour prior

to opening the vial.[1]

Whenever possible, prepare and use solutions on the same day.[1]

If preparing stock solutions in advance, it is recommended to store them as aliquots in

tightly sealed vials at -20°C, where they are generally usable for up to one month.[1]

Experimental Use: Handle the compound in a well-ventilated area, preferably in a chemical

fume hood, to minimize inhalation exposure. Avoid direct contact with skin and eyes.

Disposal Plan
Proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility.

Waste Segregation: All waste materials contaminated with KCa2 channel modulator 1,

including empty vials, pipette tips, and gloves, should be segregated as chemical waste.
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Disposal Regulations: Dispose of the chemical waste in accordance with all applicable

federal, state, and local environmental regulations. Consult your institution's environmental

health and safety (EHS) department for specific guidance on chemical waste disposal

procedures.

Signaling Pathway Context
KCa2 channel modulator 1 is a positive modulator of KCa2 (small conductance calcium-

activated potassium) channels, specifically potentiating human KCa2.3 and rat KCa2.2

channels. These channels play a crucial role in regulating neuronal excitability and vascular

tone by allowing potassium ions to flow out of the cell, leading to hyperpolarization. The

diagram below illustrates the general mechanism of action for a positive KCa2 channel

modulator.

Figure 2. General Mechanism of a Positive KCa2 Channel Modulator
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Figure 2. General Mechanism of a Positive KCa2 Channel Modulator

By understanding and implementing these safety and handling protocols, researchers can

confidently and safely advance their work with KCa2 channel modulator 1, contributing to the

development of new therapies while maintaining a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. KCa2 channel modulator 1|1019106-73-0|COA [dcchemicals.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling KCa2 Channel Modulator 1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2752311#personal-protective-equipment-for-
handling-kca2-channel-modulator-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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